(L-Seryl)adenylate
Overview
Description
L-seryl-AMP is a purine ribonucleoside 5'-monophosphate that is adenosine 5'-monophosphate in which one of the hydroxy groups of the phosphate has been condensed with the carboxylic acid group of L-serine. It is a purine ribonucleoside 5'-monophosphate and a L-serine derivative. It derives from an adenosine 5'-monophosphate. It is a conjugate acid of a L-seryl-AMP(1-).
Scientific Research Applications
Crystal Structures and Enzymatic Interactions
- Seryl-tRNA synthetase from Thermus thermophilus binds with analogs of seryl adenylate, revealing hydrogen bond interactions in a hydrophilic cleft. This provides insights into the enzyme's catalytic domain and its interactions with seryl adenylate (Belrhali et al., 1994).
- The structural basis for seryl-adenylate and Ap4A synthesis by seryl-tRNA synthetase, showing a common mechanism for seryl-adenylate and Ap4A formation, is revealed in crystal structures (Belrhali et al., 1995).
Fluorescence Studies and Binding Equilibria
- Fluorescence studies on the interaction between yeast seryl-tRNA synthetase and its substrates indicate that L-serine does not induce a fluorescence-sensitive conformational change, unlike ATP and tRNA(Ser) (Maelicke & Cramer, 1975).
Computational Analyses and Binding Energies
- Computational methods predict the binding conformation and energy of natural amino acids to seryl-tRNA synthetase, illuminating the mechanism of discrimination against non-cognate amino acids (McClendon et al., 2006).
Inhibitor Studies and Enzymatic Activity
- Sulfonamide adenosines, which are potent inhibitors of the adenylate-forming enzyme superfamily, reveal significant activity differences between seryl-sulfonamide and its sulfamoyl analogue, providing insights into enzyme inhibition mechanisms (De Ruysscher et al., 2019).
properties
Molecular Formula |
C13H19N6O9P |
|---|---|
Molecular Weight |
434.3 g/mol |
IUPAC Name |
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-amino-3-hydroxypropanoate |
InChI |
InChI=1S/C13H19N6O9P/c14-5(1-20)13(23)28-29(24,25)26-2-6-8(21)9(22)12(27-6)19-4-18-7-10(15)16-3-17-11(7)19/h3-6,8-9,12,20-22H,1-2,14H2,(H,24,25)(H2,15,16,17)/t5-,6+,8+,9+,12+/m0/s1 |
InChI Key |
UVSYURUCZPPUQD-MACXSXHHSA-N |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)OC(=O)[C@H](CO)N)O)O)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OC(=O)C(CO)N)O)O)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)OC(=O)C(CO)N)O)O)N |
synonyms |
L-seryl-adenosine monophosphate L-seryl-AMP seryl adenylate seryl-adenylate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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